Cas no 2227798-92-5 ((1R)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2,2-trifluoroethan-1-ol)

(1R)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2,2-trifluoroethan-1-ol structure
2227798-92-5 structure
Product Name:(1R)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2,2-trifluoroethan-1-ol
CAS No:2227798-92-5
MF:C7H7F5N2O
MW:230.135298967361
CID:5774191
PubChem ID:165635670
Update Time:2023-11-25

(1R)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-2,2,2-trifluoroethan-1-ol
    • 2227798-92-5
    • EN300-1973589
    • (1R)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2,2-trifluoroethan-1-ol
    • Inchi: 1S/C7H7F5N2O/c1-14-2-3(4(13-14)6(8)9)5(15)7(10,11)12/h2,5-6,15H,1H3/t5-/m1/s1
    • InChI Key: BULSQDVVBCYEKZ-RXMQYKEDSA-N
    • SMILES: FC([C@@H](C1=CN(C)N=C1C(F)F)O)(F)F

Computed Properties

  • Exact Mass: 230.04785366g/mol
  • Monoisotopic Mass: 230.04785366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 38Ų

(1R)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2,2-trifluoroethan-1-ol Pricemore >>

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